Cas no 40653-20-1 (6-deoxy-manno-heptopyranose)

• Product Name: 6-deoxy-manno-heptopyranose
• CAS No: 40653-20-1
• MF: C₇H₁₄O₆
• MW: 194.182463169098
• CID: 926040
• PubChem ID: 3082524
• Update Time: 2025-04-19

6-deoxy-manno-heptopyranose Chemical and Physical Properties

Names and Identifiers

• 6-deoxy-manno-heptopyranose
• (2S,3S,4R,5R)-2,3,4,5,7-pentahydroxyheptanal
• D-manno-Heptose, 6-deoxy-
• 40653-20-1
• SCHEMBL14659599
• DTXSID30193651
• 6-Deoxy-D-manno-heptose

• Inchi： 1S/C7H14O6/c8-2-1-4(10)6(12)7(13)5(11)3-9/h3-8,10-13H,1-2H2/t4-,5-,6-,7-/m1/s1
• InChI Key： YTDXCLRWYXTNRN-DBRKOABJSA-N
• SMILES： O[C@@H]([C@@H]([C@@H](C=O)O)O)[C@@H](CCO)O

Computed Properties

• Exact Mass: 194.07903816g/mol
• Monoisotopic Mass: 194.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols